Calcium glycerophosphate, neurosin

Specification

• CAS No.: 58409-70-4
• Molecular Formula: C3H7CaO6P
• Molecular Weight: 210.14 g/mol
• IUPAC Name: calcium;1,3-dihydroxypropan-2-yl phosphate
• Standard InChI: InChI=1S/C3H9O6P.Ca/c4-1-3(2-5)9-10(6,7)8;/h3-5H,1-2H2,(H2,6,7,8);/q;+2/p-2
• Standard InChI Key: UHHRFSOMMCWGSO-UHFFFAOYSA-L
• SMILES: C(C(CO)OP(=O)(O)O)O.[Ca]
• Canonical SMILES: C(C(CO)OP(=O)([O-])[O-])O.[Ca+2]

Introduction

Chemical Properties and Identification

Chemical Structure and Composition

Calcium glycerophosphate is characterized by the molecular formula C3H7CaO6P with a molecular weight of 210.14 g/mol. It is identified by two different CAS numbers in scientific literature: 58409-70-4 and 27214-00-2, with the European Community (EC) number 261-240-1. The compound represents a calcium salt of glycerophosphoric acid, providing both calcium and inorganic phosphate ions in a bioavailable form.

Physical Characteristics

The compound presents as a white to almost white substance that ranges from powder to crystalline form. Its physical properties include:

Property	Value
Melting Point	> 170°C
Density	1.82-1.855 at 20°C
Vapor Pressure	0 Pa at 25°C
LogP	-2.31 at 20°C
Solubility	Sparingly soluble in water, practically insoluble in ethanol (96%)
Appearance	White to almost white powder or crystals

This compound is notable for its higher solubility compared to other calcium phosphates, which contributes to its efficacy as a source of calcium and phosphate ions in various applications.

Biological Functions and Mechanisms

Calcium and Phosphate Delivery

Calcium glycerophosphate functions primarily as a delivery system for calcium and phosphate ions. Its unique chemical structure allows for enhanced bioavailability compared to other calcium phosphate compounds. This increased bioavailability is particularly beneficial in contexts where localized delivery of these minerals is required, such as in dental applications or bone health supplementation.

Interaction with Cellular Processes

The compound interacts with various cellular processes, particularly those involved in mineralization. In bone formation, it serves as a substrate for osteoblast differentiation and mineralization, facilitating the deposition of calcium phosphate crystals in the bone matrix. Additionally, some research suggests potential interactions with neurological processes, which may explain its alternative name "neurosin" and its study in the context of neurodegenerative diseases.

Therapeutic Applications

Dental Health Benefits

Calcium glycerophosphate has been extensively studied and utilized in dental care due to its multiple beneficial effects on oral health. It enhances enamel remineralization through several mechanisms:

• Increasing acid resistance of tooth enamel

• Promoting enamel mineralization

• Modifying dental plaque composition

• Acting as a pH buffer in plaque

Research has demonstrated that calcium glycerophosphate can reduce the progression of dental caries by elevating calcium and phosphate levels in dental plaque. This creates an environment that favors remineralization over demineralization, particularly in acidic conditions that typically promote tooth decay.

Bone Health and Mineralization

In bone health research, calcium glycerophosphate serves as an important substrate for studying osteoblast differentiation and mineralization processes. This application provides valuable insights into bone formation mechanisms and potential treatments for bone diseases such as osteoporosis. The compound's ability to deliver both calcium and phosphate in bioavailable forms makes it particularly useful for research on bone metabolism and mineralization pathways.

Anti-inflammatory and Wound Healing Properties

Beyond its mineralization effects, calcium glycerophosphate (as neurosin) has demonstrated anti-inflammatory properties and potential as a wound-healing agent, particularly in epithelial tissues. These properties suggest broader applications in tissue repair and regeneration beyond dental and bone health contexts.

Neurological Implications

The alternate name "neurosin" reflects the compound's investigation in neurological contexts. Studies have examined its potential role in neurodegenerative diseases, particularly in relation to the degradation of alpha-synuclein, a protein associated with Parkinson's disease. While this area of research appears less developed than the dental and bone health applications, it represents an emerging field of interest for this compound.

Research Findings and Clinical Evidence

Dental Studies

Multiple studies have demonstrated the efficacy of calcium glycerophosphate in dental applications. Research has shown that the compound effectively increases the acid resistance of enamel and promotes mineralization. Clinical studies have documented its ability to reduce the progression of dental caries by elevating calcium and phosphate levels in plaque, creating conditions that favor remineralization.

Bone Health Research

In the field of bone health, research has focused on using calcium glycerophosphate as a substrate for understanding osteoblast differentiation and mineralization. These studies contribute to the knowledge base regarding bone formation processes and potential therapeutic approaches for bone diseases. The compound's unique properties make it valuable for investigating the complex cellular and molecular mechanisms involved in bone metabolism.

Neurological Studies

An emerging area of research involves the potential role of calcium glycerophosphate (as neurosin) in neurological contexts. Some studies have investigated its relationship to neurodegeneration, particularly focusing on alpha-synuclein degradation in the context of Parkinson's disease. This research direction suggests potential broader applications beyond the established dental and bone health uses.

Interestingly, research on astrocyte calcium dysfunction in early stages of Alzheimer's disease may have relevance to understanding calcium glycerophosphate's neurological effects, though direct connections require further investigation. Studies have shown that astrocytes demonstrate decreased calcium signaling before amyloid deposition, and restoration of this signaling can mitigate neuronal hyperactivity and normalize connectivity.